Cas no 170737-92-5 (2-(4-Chloro-2-methoxyphenyl)acetonitrile)

• Product Name: 2-(4-Chloro-2-methoxyphenyl)acetonitrile
• CAS No: 170737-92-5
• MF: C₉H₈ClNO
• MW: 181.618921279907
• CID: 1029358
• PubChem ID: 22327524
• Update Time: 2025-04-20

2-(4-Chloro-2-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-2-methoxyphenyl)acetonitrile
• (4-chloro-2-methoxyphenyl)acetonitrile
• 4-Chloro-2-methoxybenzyl cyanide
• DB-299753
• MFCD09924030
• ZXJARSBOCSFHDH-UHFFFAOYSA-N
• EN300-781062
• SCHEMBL988827
• 4-chloro-2-methoxyphenylacetonitrile
• DTXSID30624854
• 170737-92-5
• AKOS006314676
• A881997
• Z1198263822

• MDL： MFCD09924030
• Inchi： 1S/C9H8ClNO/c1-12-9-6-8(10)3-2-7(9)4-5-11/h2-3,6H,4H2,1H3
• InChI Key： ZXJARSBOCSFHDH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CC#N)=C(C=1)OC

Computed Properties

• Exact Mass: 181.0294416g/mol
• Monoisotopic Mass: 181.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides